Cas no 2730-52-1 (2,2,2-Trifluoro-N-methylethanamine Hydrochloride)

• Product Name: 2,2,2-Trifluoro-N-methylethanamine Hydrochloride
• CAS No: 2730-52-1
• MF: C₃H₇ClF₃N
• MW: 149.542590379715
• MDL: MFCD08448126
• CID: 838044
• PubChem ID: 22496068
• Update Time: 2025-05-25

2,2,2-Trifluoro-N-methylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-methylethanamine hydrochloride
• 2,2,2-TRIFLUORO-N-METHYLETHANAMINIUM CHLORIDE
• METHYL-(2,2,2-TRIFLUORO-ETHYL)-AMINE HYDROCHLORIDE
• N-methyl-N-(2,2,2-trifluoroethyl)amine hydrochloride
• 2,2,2-Trifluoro-N-MethylethanaMine HCl
• N-Methyl-2,2,2-trifluoroethylamine Hydrochloride
• methyl(2,2,2-trifluoroethyl)amine hydrochloride
• Ethanamine, 2,2,2-trifluoro-N-methyl-, hydrochloride
• 2,2,2-trifluoro-N-methylethanamine;hydrochloride
• CUOWKFXFKFXJEL-UHFFFAOYSA-N
• AB45377
• SY023850
• Z381785688
• N-METHYL-2,2,2-TRIFLUOROETHYLAMINE HCL
• NS-01142
• MFCD08448126
• 2730-52-1
• N-Methyl-N-(2,2,2-trifluoroethyl)amine hydrochloride, AldrichCPR
• AKOS015846356
• DB-119950
• AC1475
• N-Methyl-2 pound not2 pound not2-trifluoroethylamine Hydrochloride
• N-methyl-N-(2,2,2-trifluoroethyl)aminehydrochloride
• EN300-37329
• DTXSID50626198
• SCHEMBL1495825
• 2,2,2-Trifluoro-N-methylethan-1-amine--hydrogen chloride (1/1)
• N-Methyl-2,2,2-trifluoroethylamineHydrochloride
• CS-0151016
• methyl (2,2,2-trifluoroethyl) amine hydrochloride
• 2,2,2-Trifluoro-N-methylethanamine Hydrochloride

• MDL： MFCD08448126
• Inchi： 1S/C3H6F3N.ClH/c1-7-2-3(4,5)6;/h7H,2H2,1H3;1H
• InChI Key： CUOWKFXFKFXJEL-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)(F)F

Computed Properties

• Exact Mass: 149.02200
• Monoisotopic Mass: 149.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 48.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 1.96100

2,2,2-Trifluoro-N-methylethanamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,2,2-Trifluoro-N-methylethanamine Hydrochloride

Introduction to 2,2,2-Trifluoro-N-methylethanamine Hydrochloride (CAS No. 2730-52-1)

2,2,2-Trifluoro-N-methylethanamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2730-52-1, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to influence the biological activity and pharmacokinetic properties of drugs. The hydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various applications in medicinal chemistry.

The structural motif of 2,2,2-Trifluoro-N-methylethanamine Hydrochloride consists of a fluorinated ethyl group attached to a methyl-substituted amine, with the addition of a hydrochloride counterion. This unique arrangement imparts distinct chemical and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of fluorine atoms, particularly in the trifluoromethyl (CF₃) group, is well-documented for its ability to modulate metabolic pathways and enhance binding affinity to biological targets.

In recent years, there has been a surge in research focused on fluorinated amines due to their potential in drug development. 2,2,2-Trifluoro-N-methylethanamine Hydrochloride has been explored as a building block in the synthesis of various pharmacologically active agents. Its incorporation into molecular frameworks has shown promise in several therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory treatments. The ability of fluorine to engage in multiple non-covalent interactions with biological macromolecules has made this compound particularly interesting for designing novel drug candidates.

One of the most compelling aspects of CAS No. 2730-52-1 is its role in the development of small-molecule inhibitors targeting enzymes involved in critical biological processes. For instance, studies have demonstrated its utility in creating potent inhibitors of proteases and kinases that play pivotal roles in cancer progression. The trifluoromethyl group enhances the lipophilicity and metabolic stability of these inhibitors, improving their bioavailability and therapeutic efficacy. Furthermore, the amine moiety provides a site for further functionalization, allowing chemists to tailor the molecule’s properties to specific biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. 2,2,2-Trifluoro-N-methylethanamine Hydrochloride exemplifies this trend by serving as a versatile precursor in multistep synthetic routes. Researchers have leveraged its reactivity to develop novel scaffolds with enhanced binding affinity and selectivity. For example, derivatives of this compound have been investigated for their potential as serotonin receptor modulators, offering new avenues for treating conditions such as depression and anxiety.

Advances in computational chemistry have further accelerated the exploration of CAS No. 2730-52-1. Molecular modeling studies have provided insights into how fluorine substitution affects molecular interactions at the atomic level. These insights are crucial for designing drugs that not only bind tightly to their targets but also exhibit minimal off-target effects. The hydrochloride salt form ensures that the compound remains stable under various storage conditions, facilitating its use in both laboratory research and industrial-scale synthesis.

The synthesis of 2,2,2-Trifluoro-N-methylethanamine Hydrochloride involves well-established chemical methodologies that highlight its accessibility despite its complex structure. Traditional approaches include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Recent innovations have focused on optimizing these processes for higher yields and reduced environmental impact, aligning with green chemistry principles. Such advancements underscore the compound’s importance as a sustainable building block in modern drug discovery.

In conclusion, CAS No. 2730-52-1 represents a cornerstone molecule in contemporary medicinal chemistry. Its unique structural features and versatile reactivity make it indispensable for developing innovative therapeutic agents. As research continues to uncover new applications for fluorinated compounds, 2,2,2-Trifluoro-N-methylethanamine Hydrochloride is poised to remain at the forefront of pharmaceutical innovation. The ongoing exploration of its derivatives promises to yield groundbreaking treatments for a wide range of diseases.